Cas no 154985-93-0 ((1-Fluorocyclopropyl)methanol)

• Product Name: (1-Fluorocyclopropyl)methanol
• CAS No: 154985-93-0
• MF: C₄H₇FO
• MW: 90.0961849689484
• MDL: MFCD20230588
• CID: 2102009
• PubChem ID: 67149022
• Update Time: 2025-08-05

(1-Fluorocyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-FLUOROCYCLOPROPYL)METHANOL
• (1-Fluorocyclopropyl)Methanol(WXFC0177)
• 1-fluorocyclopropanemethanol
• UFEYSMRZZLYOCP-UHFFFAOYSA-N
• (1-Fluoro-cyclopropyl)-methanol
• SB83829
• DB-132771
• SY123971
• MFCD20230588
• 154985-93-0
• CS-W000077
• EN300-141234
• AKOS024046866
• AS-59918
• (1-Fluorocyclopropyl)methanol

• MDL： MFCD20230588
• Inchi： 1S/C4H7FO/c5-4(3-6)1-2-4/h6H,1-3H2
• InChI Key： UFEYSMRZZLYOCP-UHFFFAOYSA-N
• SMILES： FC1(CO)CC1

Computed Properties

• Exact Mass: 90.048093005g/mol
• Monoisotopic Mass: 90.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on (1-Fluorocyclopropyl)methanol

Chemical Profile of (1-Fluorocyclopropyl)methanol (CAS No. 154985-93-0)

(1-Fluorocyclopropyl)methanol, identified by its CAS number 154985-93-0, is a fluorinated cyclopropyl alcohol that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound serves as a versatile intermediate in the development of various bioactive molecules, particularly in the synthesis of drugs targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a fluorine atom and a cyclopropyl ring, contribute to its reactivity and potential applications in medicinal chemistry.

The< strong>fluorine substituent in (1-Fluorocyclopropyl)methanol plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecules derived from it. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and influence drug distribution. In recent years, there has been a surge in research focused on the incorporation of fluorine into drug candidates due to these advantageous properties. The cyclopropyl ring, on the other hand, introduces steric hindrance and can affect the conformational flexibility of the molecule, which is critical for optimizing biological activity.

Recent studies have highlighted the utility of (1-Fluorocyclopropyl)methanol in the synthesis of novel compounds with potential therapeutic applications. For instance, researchers have explored its use as a building block in the development of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The fluorinated cyclopropyl moiety has been shown to improve the interactions between the inhibitor and its target enzyme, leading to enhanced efficacy. Additionally, (1-Fluorocyclopropyl)methanol has been employed in the creation of ligands for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

In the realm of drug discovery, (1-Fluorocyclopropyl)methanol has been utilized in the synthesis of small molecules that exhibit potent antiviral and antibacterial properties. The combination of fluorine and cyclopropyl functionalities provides a scaffold that can be easily modified to target specific pathogens. Moreover, this compound has shown promise in the development of neuroprotective agents. Preliminary research suggests that derivatives of (1-Fluorocyclopropyl)methanol may have neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress.

The synthetic pathways involving (1-Fluorocyclopropyl)methanol are diverse and can be tailored to produce a wide range of derivatives. One common approach involves the reaction of cyclopropanecarboxylic acid with fluoromethylating agents under controlled conditions. This reaction typically yields high yields and good regioselectivity, making it an attractive method for industrial-scale production. Further modifications can be achieved through nucleophilic substitution reactions, where different functional groups can be introduced to customize the chemical properties of the final product.

Advances in computational chemistry have also facilitated the design of novel derivatives of (1-Fluorocyclopropyl)methanol with enhanced biological activity. Molecular modeling studies have been instrumental in predicting how structural modifications will affect binding affinity and metabolic stability. These insights have guided synthetic efforts toward optimizing drug-like properties. Additionally, high-throughput screening techniques have been employed to rapidly identify promising candidates from large libraries of compounds derived from (1-Fluorocyclopropyl)methanol.

The future prospects for (1-Fluorocyclopropyl)methanol are promising, with ongoing research aimed at expanding its applications in drug discovery and materials science. As our understanding of molecular interactions continues to grow, new opportunities for utilizing this compound will emerge. Furthermore, advancements in synthetic methodologies will likely make it more accessible for industrial applications. The combination of its unique structural features and versatile reactivity positions (1-Fluorocyclopropyl)methanol as a valuable asset in the chemical biologist's toolkit.

In conclusion, (1-Fluorocyclopropyl)methanol (CAS No. 154985-93-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its incorporation into drug candidates has yielded promising results in various therapeutic areas, including oncology, neurology, and infectious diseases. The continued exploration of its synthetic possibilities and biological applications is likely to yield further breakthroughs in medicine and chemistry.